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Compound of Interest

Compound Name: N-Allyl-3-(trifluoromethyl)aniline

Cat. No.: B3054586 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Allyl-3-(trifluoromethyl)aniline,

a key intermediate in the synthesis of various organic compounds, including pharmaceuticals

and agrochemicals. This document outlines its chemical and physical properties, detailed

experimental protocols for its synthesis, and its significant applications, with a focus on its role

in the development of herbicidal agents.

Core Chemical Data
N-Allyl-3-(trifluoromethyl)aniline is a substituted aniline featuring both an allyl group and a

trifluoromethyl group. These functional groups impart unique reactivity and properties, making it

a valuable building block in organic synthesis.

Physical and Chemical Properties
The following table summarizes the key quantitative data for N-Allyl-3-(trifluoromethyl)aniline
and its common precursor, 3-(Trifluoromethyl)aniline.
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Property
N-Allyl-3-
(trifluoromethyl)aniline

3-(Trifluoromethyl)aniline

CAS Number 61219-93-0 98-16-8

Molecular Formula C₁₀H₁₀F₃N C₇H₆F₃N

Molecular Weight 201.19 g/mol 161.12 g/mol

Boiling Point Not explicitly available 187 °C

Melting Point 233.9°C[1] 5-6 °C

Density Not explicitly available 1.29 g/mL at 25 °C

Refractive Index Not explicitly available n20/D 1.480

Vapor Pressure Not explicitly available 0.3 mmHg at 20 °C

Synthesis and Experimental Protocols
N-Allyl-3-(trifluoromethyl)aniline can be synthesized through several routes. The two most

common methods are direct N-alkylation via nucleophilic substitution and a nickel-catalyzed

condensation reaction.

Synthesis via Nucleophilic Substitution (N-Alkylation)
This is a common and straightforward method for synthesizing N-Allyl-3-
(trifluoromethyl)aniline. The reaction involves the nucleophilic attack of the nitrogen atom of

3-(trifluoromethyl)aniline on an electrophilic allyl source, such as allyl bromide. A base is used

to deprotonate the aniline, increasing its nucleophilicity.

Reaction Setup: To a solution of 3-(trifluoromethyl)aniline (1 equivalent) in a suitable organic

solvent such as dimethylformamide (DMF) or acetonitrile, add a base such as potassium

carbonate (1.5 equivalents).

Addition of Allylating Agent: While stirring the mixture, add allyl bromide (1.2 equivalents)

dropwise at room temperature.
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Reaction Conditions: Heat the reaction mixture to an elevated temperature (e.g., 60-80 °C)

and monitor the progress of the reaction by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into

water.

Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl

acetate.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product can be purified by

column chromatography on silica gel to afford pure N-Allyl-3-(trifluoromethyl)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3054586#n-allyl-3-trifluoromethyl-aniline-cas-
number-61219-93-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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